Cas no 570421-58-8 (2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide)

• Product Name: 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide
• CAS No: 570421-58-8
• MF: C₉H₁₅F₃N₂O₂
• MW: 240.222812891006
• CID: 1073657
• PubChem ID: 3254694
• Update Time: 2025-07-24

2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide
• 2,2,2-Trifluoro-N-(3-morpholin-4-yl-propyl)-acetamide
• 2,2,2-Trifluoro-N-(3-morpholin-4-yl-propyl)-
• AC1MM3AW
• MolPort-002-500-433
• 570421-58-8
• FS-4356
• CS-0364877
• 2,2,2-Trifluoro-N-(3-morpholinopropyl)acetamide
• DTXSID20390692
• AKOS003789894
• SCHEMBL3749226
• 2,2,2-TRIFLUORO-N-[3-(MORPHOLIN-4-YL)PROPYL]ACETAMIDE

• MDL： MFCD00451972
• Inchi： 1S/C9H15F3N2O2/c10-9(11,12)8(15)13-2-1-3-14-4-6-16-7-5-14/h1-7H2,(H,13,15)
• InChI Key： PBZIIFCITSBJJX-UHFFFAOYSA-N
• SMILES： FC(C(NCCCN1CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 240.10856221g/mol
• Monoisotopic Mass: 240.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide

Professional Introduction to Compound with CAS No. 570421-58-8 and Product Name: 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide

The compound with the CAS number 570421-58-8 and the product name 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a trifluoromethyl group and a morpholine moiety in its molecular structure contributes to its distinctive chemical properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of pharmaceutical agents. In the case of 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide, the integration of this group with a morpholine substituent introduces additional complexity that may influence its biological activity. This combination has been observed to exhibit favorable interactions with biological targets, suggesting potential therapeutic benefits.

The morpholine ring in the compound's structure is another critical feature that warrants detailed examination. Morpholine derivatives are widely recognized for their role in medicinal chemistry due to their versatility and ability to modulate biological pathways. The specific positioning of the morpholine group at the N-(3-position) in 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide suggests that it may interact with enzymes or receptors in a manner that could be exploited for therapeutic purposes. This positioning is particularly noteworthy as it may enhance the compound's solubility and bioavailability, key factors in drug design.

Current research in the field of medicinal chemistry has been focusing on developing novel compounds that can address unmet medical needs more effectively. The structural motifs present in 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide align well with these objectives. The trifluoromethyl group contributes to lipophilicity, while the morpholine ring introduces hydrogen bonding capabilities. These features together create a molecular framework that is conducive to binding with biological targets, thereby increasing the likelihood of therapeutic efficacy.

One of the most exciting aspects of this compound is its potential application in the development of new drugs. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, modifications to the trifluoromethyl group or the morpholine moiety could lead to compounds with enhanced selectivity and potency. Such findings are particularly encouraging as they suggest that further optimization may yield molecules with significant therapeutic value.

The synthesis of 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide presents an interesting challenge from a chemical standpoint. The introduction of fluorine atoms into organic molecules often requires specialized synthetic methodologies due to their high reactivity and sensitivity. However, advances in synthetic chemistry have made it increasingly feasible to incorporate fluorine atoms into complex molecular structures with high precision. This capability is crucial for developing compounds like 570421-58-8, which may serve as valuable intermediates or lead compounds for drug discovery.

In conclusion, 570421-58-8 and its corresponding product name 2,2,2-Trifluoro-N-(3-morpholin-4-ylpropyl)acetamide represent a compelling example of how structural innovation can drive progress in medicinal chemistry. The unique combination of a trifluoromethyl group and a morpholine moiety offers numerous possibilities for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing various medical conditions.